Butanamide, 3-hydroxy-N,N-dimethyl-, (S)-

• IUPAC Name: (3S)-3-hydroxy-N,N-dimethylbutanamide
• InChI: InChI=1S/C6H13NO2/c1-5(8)4-6(9)7(2)3/h5,8H,4H2,1-3H3/t5-/m0/s1
• InChI Key: OHICCAZEETWRET-YFKPBYRVSA-N
• Canonical SMILES: CC(CC(=O)N(C)C)O
• Isomeric SMILES: C[C@@H](CC(=O)N(C)C)O
• Molecular Formula: C6H13NO2
• Molecular Weight: 131.17 g/mol
• CAS RN: 89209-12-1

Description

“Butanamide, 3-hydroxy-N,N-dimethyl-, (S)-” is a type of compound known as an amide. Amides are a type of functional group in organic chemistry, characterized by a carbonyl group (C=O) linked to a nitrogen atom (N). In this case, the amide is a derivative of butanoic acid, with two methyl groups (-CH3) attached to the nitrogen, and a hydroxy group (-OH) on the third carbon.

Synthesis Analysis

The synthesis of specific amides can vary widely depending on the starting materials and the specific structure of the desired product. Generally, amides can be synthesized by reacting an acid chloride or an ester with an amine. In this case, the synthesis might involve the reaction of 3-hydroxybutanoic acid or its derivatives with dimethylamine.

Molecular Structure Analysis

The molecular structure of “Butanamide, 3-hydroxy-N,N-dimethyl-, (S)-” would consist of a butanoic acid backbone, with a hydroxy group (-OH) on the third carbon, and a dimethylamide group (-N(CH3)2) replacing the -OH of the carboxylic acid group.

Chemical Reactions Analysis

Amides, in general, can undergo a variety of chemical reactions. One common reaction is hydrolysis, where the amide bond is broken by reaction with water, producing a carboxylic acid and an amine or ammonia.

Physical And Chemical Properties Analysis

Amides have high boiling points due to the ability of the carbonyl group and the nitrogen to form hydrogen bonds. They are generally solids at room temperature, and the lower members of the series are soluble in water.

Scientific Research Applications

Crystal Structure Studies

• N,3-Dimethyl-3-(perhydro-1,3,2-dioxazepin-2-yl)butanamide, a structurally related compound, was studied using XRD to determine its crystal structure, revealing similarities in conformation and nitrogen pyramidality in the O–N–O fragment (Shtamburg et al., 2011).

Photochemical Reactions

• The photoreactions of N,N-dimethylpyruvamide (DMPA), a related chemical, in different alcohols were explored, yielding various products and insights into the mechanism of formation (Shima et al., 1984).

Structural and Acidity Analysis

• New 4-hydroxy-N-(2-hydroxyethyl)butanamides were synthesized and their structure and acidity in the solid state were analyzed. This research helps in understanding the hydrogen bonding and NH acidity in such compounds (Duarte-Hernández et al., 2015).

Impurity Analysis in Pharmaceuticals

• A study on concentrated solutions containing 6-aminocaproic acid and excipients highlighted the formation of 3-hydroxy-3,4-dicarboxy-butanamide-N-hexanoic acid, an impurity, using high-resolution mass spectrometry and NMR (Schou-Pedersen et al., 2015).

Solvent Extraction and Purification

• N,N-dialkyl aliphatic amides, including derivatives of butanamide, have been used for the solvent extraction of thorium, demonstrating their utility in separation and purification processes (Rao & Tomar, 2016).

Herbicidal Activity

• Certain N-(ce, ce-dimethylbenzyl)butanamides, including optically active versions, have shown effective herbicidal activity against purple nutsedge, demonstrating the agricultural applications of these compounds (Shunichi et al., 2010).